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Compound of Interest

Compound Name: Ethyl benzoylformate

Cat. No.: B1671688 Get Quote

Contrary to inquiries regarding its use in fragrance compositions, ethyl benzoylformate (CAS

1603-79-8) is not utilized as a fragrance ingredient.[1] Major industry resources explicitly state

its unsuitability for fragrance applications.[1] Instead, this compound serves as a versatile

intermediate in the synthesis of pharmaceuticals and fine chemicals.[2] This document clarifies

the established applications of ethyl benzoylformate and, for comparative purposes, provides

detailed application notes and protocols for a structurally related and widely used fragrance

material, ethyl benzoate.

Ethyl Benzoylformate: Properties and Non-Fragrance
Applications
Ethyl benzoylformate, also known as ethyl 2-oxo-2-phenylacetate, is a clear, colorless to

greenish liquid with a chemical formula of C10H10O3.[2][3] It is recognized for its role as a

precursor in the synthesis of various heterocyclic compounds, which are fundamental

components of many pharmaceutical agents.[2] The compound is sensitive to moisture and

requires storage in tightly sealed containers to maintain its purity.[2]
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Property Value

CAS Number 1603-79-8

Molecular Formula C10H10O3

Molecular Weight 178.18 g/mol [2][3]

Appearance Clear, colorless to greenish liquid[2]

Boiling Point 138-139 °C at 18 mmHg[2]

Density Approximately 1.122 g/mL at 25°C[2]

Refractive Index 1.515-1.517[2]

Due to its chemical reactivity, ethyl benzoylformate is valuable in organic synthesis but lacks

the olfactory properties required for use in perfumery.

Comparative Analysis: Ethyl Benzoate in Fragrance
Compositions
In contrast to ethyl benzoylformate, ethyl benzoate (CAS 93-89-0) is a widely used synthetic

ingredient in the fragrance and flavor industries.[4][5] Its sweet, fruity, and floral aroma makes it

a valuable component in a variety of fragrance accords.[4][5][6]

Application Notes for Ethyl Benzoate in Fragrances
Olfactive Profile: Ethyl benzoate possesses a sweet, heavy-fruity scent reminiscent of black

currant and grape, with floral undertones of ylang-ylang and tuberose.[5][6] It can also have a

slightly medicinal or phenolic character.[7]

Applications in Fragrance Compositions:

Floral Accords: Ethyl benzoate is used in small quantities to enhance and provide lift to

complex floral compositions, particularly those featuring ylang-ylang, tuberose, and

carnation.[5][6]
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Fruity Accords: It is a key component in creating artificial fruit fragrances, such as cherry and

berry.[4][7]

Fixative: Due to its relatively low volatility compared to other fruity esters, it can act as a

fixative, supporting the mid-to-base notes in a fragrance.[7]

Recommended Usage Levels: The typical usage of ethyl benzoate in perfume compounds can

range from 0.63% to as high as 10%.[6]

Application Maximum Compound Level (%)

Eau de Toilette / Colognes 10.00

Fine Fragrance 25.00

Body Creams / Lotions 1.00 - 10.00

Shampoos / Shower Gels 2.50

Laundry Detergents 2.50

Source: Adapted from IFRA conformity information for Ethyl Benzoate 10% in TEC.[8]

Experimental Protocols for Evaluating Ethyl Benzoate
Protocol 1: Sensory Evaluation of Ethyl Benzoate
Objective: To determine the olfactory profile and odor detection threshold of ethyl benzoate.

Materials:

Ethyl benzoate (high purity)

Odorless solvent (e.g., ethanol, diethyl phthalate)

Smelling strips

Glass beakers and pipettes

Panel of trained sensory analysts
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Procedure:

Preparation of Dilutions: Prepare a series of dilutions of ethyl benzoate in the chosen solvent

(e.g., 10%, 1%, 0.1%, 0.01% by volume).

Sample Preparation: Dip smelling strips into each dilution for 2 seconds, ensuring consistent

absorption.

Sensory Panel Evaluation: Present the smelling strips to the sensory panel in a randomized

order, along with a blank (solvent only). Panelists evaluate the odor characteristics at

different time intervals (e.g., top note, mid note, base note) and record their descriptions.

Odor Threshold Determination: Present panelists with increasingly concentrated samples to

determine the lowest concentration at which the odor is detectable.

Preparation Evaluation Data Analysis

Prepare Ethyl Benzoate Dilutions Prepare Smelling Strips Present Strips to Panel Panelists Evaluate Odor Profile Determine Odor Threshold Collect Descriptive Data Analyze and Report Findings

Click to download full resolution via product page

Caption: Workflow for the sensory evaluation of ethyl benzoate.

Protocol 2: Stability Testing of Ethyl Benzoate in a Fragrance
Formulation
Objective: To assess the chemical stability of ethyl benzoate in a finished product (e.g., a lotion

base) under various conditions.

Materials:

Ethyl benzoate

Lotion base

Control sample (lotion base without ethyl benzoate)
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Glass jars with airtight lids

Oven, refrigerator, and UV light chamber

Gas chromatography-mass spectrometry (GC-MS) equipment

Procedure:

Formulation: Prepare a batch of the lotion base containing a known concentration of ethyl

benzoate (e.g., 1%). Prepare a control batch without the fragrance.

Sample Storage: Aliquot the samples into glass jars and store them under different

conditions:

Room temperature (20-25°C)

Elevated temperature (e.g., 40°C)

Refrigerated (4°C)

Under UV light

Analysis: At specified time points (e.g., 1, 2, 4, and 8 weeks), analyze the samples using GC-

MS to quantify the concentration of ethyl benzoate and identify any degradation products.

Sensory Evaluation: At each time point, also conduct a sensory evaluation to assess any

changes in the fragrance profile.
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Caption: Experimental workflow for stability testing of ethyl benzoate.

Safety and Regulatory Considerations
Fragrance ingredients, including ethyl benzoate, must be safe for consumer use.[9] In the

European Union, 26 specific fragrance substances have been identified as potential allergens

and must be listed on product labels if they exceed certain concentrations.[10] While ethyl

benzoate is not on this list of 26 regulated allergens, all fragrance materials are subject to

safety assessments by industry bodies like the Research Institute for Fragrance Materials

(RIFM).[11] It is the responsibility of manufacturers to ensure their products are safe and

properly labeled.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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